Cas no 1364322-41-7 (N,N-Bis-desethyl, N-Methyl Entacapone)

• Product Name: N,N-Bis-desethyl, N-Methyl Entacapone
• CAS No: 1364322-41-7
• MF: C₁₁H₉N₃O₅
• MW: 263.206262350082
• CID: 2085415
• PubChem ID: 71587989
• Update Time: 2025-07-09

N,N-Bis-desethyl, N-Methyl Entacapone Chemical and Physical Properties

Names and Identifiers

• N,N-Bis-desethyl, N-Methyl Entacapone
• (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N-methylprop-2-enamide
• ENTACAPONE IMPURITY G [EP IMPURITY]
• DTXCID6082278
• (2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N-methyl-prop-2-enamide
• DTXSID80159787
• Entacapone EP Impurity G
• (2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N-methylprop-2-enamide
• Entacapone Imp. G (EP); (2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N-methylprop-2-enamide; Entacapone Impurity G
• Entacapone impurity G
• Entacapone impurity G [EP]
• 1364322-41-7
• ENTACAPONE IMPURITY G (EP IMPURITY)
• UNII-31599TJ137
• Q27256009
• 31599TJ137
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N-methyl-, (2E)-
• 2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N-methylprop-2-enamide, (2E)-

• Inchi： 1S/C11H9N3O5/c1-13-11(17)7(5-12)2-6-3-8(14(18)19)10(16)9(15)4-6/h2-4,15-16H,1H3,(H,13,17)/b7-2+
• InChI Key： PJVWDBNDLNEXCN-FARCUNLSSA-N
• SMILES： OC1C(=CC(/C=C(\C#N)/C(NC)=O)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 263.05422040Da
• Monoisotopic Mass: 263.05422040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 139Ų

Additional information on N,N-Bis-desethyl, N-Methyl Entacapone

N,N-Bis-desethyl, N-Methyl Entacapone: A Comprehensive Overview

N,N-Bis-desethyl, N-Methyl Entacapone, with the CAS number 1364322-41-7, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of entacapone, a well-known medication used in the treatment of Parkinson's disease. The structural modification introduced in N,N-Bis-desethyl, N-Methyl Entacapone aims to enhance its pharmacokinetic properties and therapeutic efficacy.

Entacapone itself is a catechol-O-methyltransferase (COMT) inhibitor, which plays a crucial role in managing the symptoms of Parkinson's disease by extending the duration of dopamine agonists. The modification in N,N-Bis-desethyl, N-Methyl Entacapone involves the substitution of ethyl groups at specific positions on the nitrogen atoms, potentially altering its solubility, bioavailability, and metabolic profile. Recent studies have shown that such modifications can significantly impact the compound's stability and its ability to cross the blood-brain barrier.

One of the most promising aspects of N,N-Bis-desethyl, N-Methyl Entacapone is its potential to address some of the limitations associated with traditional entacapone therapy. For instance, entacapone is known to have a relatively short half-life, requiring frequent dosing. The structural changes in this derivative may prolong its duration of action, thereby improving patient compliance and treatment outcomes.

Research into N,N-Bis-desethyl, N-Methyl Entacapone has also focused on its pharmacodynamic properties. Preclinical studies suggest that this compound exhibits enhanced selectivity for COMT compared to entacapone, which could minimize off-target effects and reduce adverse reactions. Additionally, its improved metabolic stability may lower the risk of drug-drug interactions, making it a safer option for patients on multiple medications.

The development of N,N-Bis-desethyl, N-Methyl Entacapone aligns with current trends in medicinal chemistry aimed at optimizing existing drugs through structural modifications. By leveraging advancements in computational chemistry and molecular modeling, researchers have been able to predict and validate the potential benefits of this compound before advancing it into clinical trials.

In terms of clinical applications, N,N-Bis-desethyl, N-Methyl Entacapone holds promise not only for Parkinson's disease but also for other neurodegenerative conditions where dopaminergic pathways are impaired. Its ability to modulate dopamine levels more effectively than traditional agents could pave the way for new therapeutic strategies in these areas.

The journey from bench to bedside for N,N-Bis-desethyl, N-Methyl Entacapone has been marked by rigorous testing and evaluation. Early-stage trials have demonstrated favorable safety profiles and encouraging efficacy results. As research progresses into later stages, the focus will shift toward optimizing dosing regimens and confirming long-term safety.

In conclusion, N,N-Bis-desethyl, N-Methyl Entacapone, with its unique structural features and potential therapeutic advantages, represents a significant advancement in the field of neuropharmacology. Its development underscores the importance of continuous innovation in drug design to meet the evolving needs of patients suffering from complex neurological disorders.